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The table below summarizes the sulfur tolerance of different silver compound-based catalysts supported on

Al₂O₃, as investigated for H₂-assisted C₃H₆-SCR [1].

Catalyst Type
Silver
Loading

Key
Characteristic

Sulfur Tolerance
Performance

Recoverability
after SO₂ Removal

AgCl/Al₂O₃ 2 wt% Agglomeration into
large AgCl particles

[1].

Moderate deactivation; NOx
conversion dropped from

99% to ~60% within 3 hours
of SO₂ exposure [1].

Partial recovery [1].

Ag₂SO₄/Al₂O₃ 2 wt% Well-dispersed
silver species [1].

Performance gradually
suppressed similar to

AgCl/Al₂O₃ [1].

Partial recovery [1].

Ag₂SO₄/Al₂O₃ 3-5 wt% Well-dispersed

silver species [1].

Excellent resistance; SO₂

exposure had little effect on
deNOx performance [1].

Complete recovery

after SO₂ removal
[1].

Ag₃PO₄/Al₂O₃ 2 wt% Well-dispersed
silver species [1].

Performance gradually
suppressed similar to

AgCl/Al₂O₃ [1].

Partial recovery [1].
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Experimental Data and Methodology

The data in the table above was generated through the following experimental protocols [1]:

Catalyst Synthesis: Ag/Al₂O₃ catalysts containing different precipitable silver compounds (AgCl,

Ag₂SO₄, and Ag₃PO₄) were synthesized.
Activity Test Protocol:

Evaluation Setup: Catalysts were tested in a fixed-bed reactor for H₂-assisted C₃H₆-SCR of
NOx.

SO₂ Exposure: The gas stream included 50 ppm SO₂.
Performance Monitoring: NOx conversion was monitored over time during SO₂ exposure and

after its removal to assess recoverability.
Characterization Techniques: The catalysts were systematically characterized using:

N₂ Adsorption: Measured BET surface area, pore volume, and pore size.
X-ray Diffraction (XRD): Identified crystalline phases.

High-Resolution Transmission Electron Microscopy (HR-TEM): Observed particle size and
dispersion of silver species.

The superior performance of the 3% Ag₂SO₄/Al₂O₃ catalyst is attributed to its well-dispersed silver species,

which are less susceptible to sulfur poisoning [1].

Evaluation Workflow for Sulfur Tolerance

The following diagram illustrates the key steps for evaluating SCR catalyst sulfur tolerance based on the

studied protocols.
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Limitations and Further Research

Limited Scope: The provided data is specific to silver-based catalysts using propene (C₃H₆) as a
reductant with hydrogen (H₂) assistance [1]. It does not cover other common SCR systems.

Other Catalyst Types: For industrial and automotive applications, the most common SCR catalysts
are vanadium-based (e.g., V₂O₅-WO₃/TiO₂) and zeolite-based (e.g., Cu-zeolite, Fe-zeolite) [2] [3].

Sulfur Poisoning Mechanisms: In general, a major challenge for SCR catalysts is the formation of
ammonium sulfates and ammonium bisulfates from sulfur compounds, which can deposit on and

foul the catalyst, leading to deactivation [2] [3]. Vanadium-based catalysts are also known to oxidize
SO₂ to SO₃, which exacerbates this issue [2].
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The search results lack direct comparative sulfur tolerance data for these other catalyst types. To conduct a

comprehensive evaluation, you would need to look for more recent studies or data sheets specifically

comparing the sulfur resistance of vanadium and zeolite catalysts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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